Cas no 1343761-25-0 (1-(bromomethyl)-1-(1-methoxypropan-2-yl)oxy-4-methylcyclohexane)

• Product Name: 1-(bromomethyl)-1-(1-methoxypropan-2-yl)oxy-4-methylcyclohexane
• CAS No: 1343761-25-0
• MF: C₁₂H₂₃BrO₂
• MW: 279.2138235569
• CID: 6528612
• PubChem ID: 64044771
• Update Time: 2025-10-05

1-(bromomethyl)-1-(1-methoxypropan-2-yl)oxy-4-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(1-methoxypropan-2-yl)oxy-4-methylcyclohexane
• Cyclohexane, 1-(bromomethyl)-1-(2-methoxy-1-methylethoxy)-4-methyl-

• Inchi： 1S/C12H23BrO2/c1-10-4-6-12(9-13,7-5-10)15-11(2)8-14-3/h10-11H,4-9H2,1-3H3
• InChI Key： SPTVTPLWGDZGKM-UHFFFAOYSA-N
• SMILES： C1(CBr)(OC(C)COC)CCC(C)CC1

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 302.0±12.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(bromomethyl)-1-(1-methoxypropan-2-yl)oxy-4-methylcyclohexane

Introduction to 1-(bromomethyl)-1-(1-methoxypropan-2-yl)oxy-4-methylcyclohexane (CAS No. 1343761-25-0)

The compound 1-(bromomethyl)-1-(1-methoxypropan-2-yl)oxy-4-methylcyclohexane (CAS No. 1343761-25-0) is a complex organic molecule with a unique structure that makes it interesting for various applications in the chemical and pharmaceutical industries. This compound is characterized by its cyclohexane ring, which is substituted with a bromomethyl group, a methoxypropanol group, and a methyl group. The presence of these substituents imparts specific chemical properties that make this compound versatile in different reaction environments.

Recent studies have highlighted the potential of this compound in synthesizing bioactive molecules. For instance, researchers have explored its use as an intermediate in the synthesis of antibiotics and antiviral agents. The bromomethyl group, in particular, has been shown to facilitate nucleophilic substitutions, making it a valuable component in organic synthesis reactions. Furthermore, the methoxypropanol group contributes to the molecule's solubility and stability, which are critical factors in drug design.

The synthesis of 1-(bromomethyl)-1-(1-methoxypropan-2-yl)oxy-4-methylcyclohexane involves a multi-step process that typically starts with the bromination of a suitable precursor. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, leading to higher yields and improved purity. These advancements have made the compound more accessible for large-scale production and research purposes.

In terms of physical properties, this compound exhibits a melting point of approximately 55°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethanol makes it suitable for various extraction and purification processes. The molecule's structure also influences its reactivity; for example, the cyclohexane ring provides rigidity, while the substituents introduce flexibility and reactivity at specific sites.

One of the most promising applications of this compound is in the field of polymer chemistry. Researchers have demonstrated its ability to act as a crosslinking agent in the production of thermosetting polymers. This application leverages the bromomethyl group's reactivity to form strong covalent bonds between polymer chains, resulting in materials with enhanced mechanical properties. Additionally, its use as a monomer in controlled radical polymerization has opened new avenues for developing advanced materials with tailored functionalities.

Another area where 1-(bromomethyl)-1-(1-methoxypropan-2-yl)oxy-4-methylcyclohexane has shown potential is in catalysis. The compound's ability to coordinate with metal catalysts has been exploited in asymmetric synthesis reactions, where it serves as a chiral ligand. This capability has led to the development of enantioselective processes for producing chiral pharmaceutical intermediates, which are crucial for drug discovery.

In conclusion, 1-(bromomethyl)-1-(1-methoxypropan-2-yl)oxy-4-methylcyclohexane (CAS No. 1343761-25-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, materials science, and catalysis. As research continues to uncover new possibilities for this compound, its role in advancing technological and medical innovations is expected to grow significantly.